1-(2-Furanylcarbonyl)-4-(2-chloroethyl)piperazine

• Molecular Formula: C11H15ClN2O2
• Molecular Weight: 242.70 g/mol
• IUPAC Name: [4-(2-chloroethyl)piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C11H15ClN2O2/c12-3-4-13-5-7-14(8-6-13)11(15)10-2-1-9-16-10/h1-2,9H,3-8H2
• InChI Key: QGMIYLOUWHPNDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCl)C(=O)C2=CC=CO2

Description

1-(2-Furanylcarbonyl)-4-(2-chloroethyl)piperazine is a useful research compound. Its molecular formula is C11H15ClN2O2 and its molecular weight is 242.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolved in 20 ml of thionyl chloride was 1.76 g of 1-(2-furanylcarbonyl)-4-(2-hydroxyethyl)piperazine. The resulting mixture was stirred at room temperature for 7.5 hours. The thionyl chloride was distilled off under reduced pressure and the residue was poured into cold water. After alkalinization of the resulting aqueous solution with sodium carbonate, the solution was extracted with benzene and the benzene layer was washed with water. The benzene layer was dried over anhydrous magnesium sulfate and thereafter concentrated under reduced pressure to give 1.2 g of an oily substance. The reaction product was provided for the next step in its unpurified form.